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Compound of Interest

Compound Name: 1-(Allyloxy)-4-bromobenzene

Cat. No.: B1265795 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 1-(allyloxy)-4-bromobenzene

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific toxicological and hazard

data for 1-(allyloxy)-4-bromobenzene (CAS No. 25244-30-8) is not readily available in public

databases. This guide has been compiled using the known physical properties of 1-
(allyloxy)-4-bromobenzene, supplemented with detailed safety, handling, and toxicological

information from its close structural analog, bromobenzene (CAS No. 108-86-1). Additionally,

specific precautions related to the allyl ether functional group, particularly the risk of peroxide

formation, have been incorporated. This document should be used as a comprehensive safety

guideline, but it is not a substitute for a manufacturer-provided SDS. Researchers must

exercise caution and apply sound laboratory judgment.

Chemical and Physical Properties
1-(allyloxy)-4-bromobenzene is a brominated aromatic ether. Its properties necessitate

careful handling to mitigate risks associated with its flammability, potential for peroxide

formation, and irritant nature.
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Property Value

Molecular Formula C₉H₉BrO

Molecular Weight 213.07 g/mol [1][2]

Appearance
Not specified; likely a liquid based on boiling

point.

Boiling Point 110.0-110.1 °C at 10 Torr[3]

Density 1.350 ± 0.06 g/cm³ (Predicted)[3]

CAS Number 25244-30-8[1][3][4][5][6][7]

Hazard Identification and Classification
The following hazard classifications are based on the profile of the structural analog,

bromobenzene. It is prudent to assume 1-(allyloxy)-4-bromobenzene exhibits similar hazards.

Hazard Class Category
GHS Hazard Statement (H-
code)

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[8][9][10][11]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[8]

[9][10][11]

Hazardous to the Aquatic

Environment (Chronic)
Category 2

H411: Toxic to aquatic life with

long lasting effects[9][10]

Potential Unclassified Hazard -

May form explosive peroxides

upon storage and exposure to

air.[12][13][14]

Toxicological Data (Based on Bromobenzene)
The toxicological properties of 1-(allyloxy)-4-bromobenzene have not been thoroughly

investigated.[8] The data below for bromobenzene should be used as a conservative estimate
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of potential toxicity.

Route of Exposure Species Value

Oral LD50 Rat 2383 mg/kg[9][15][16]

Oral LD50 Mouse 2700 mg/kg[15]

Inhalation LC50 Mouse 21,000 mg/m³ for 2 hours[9]

Inhalation LC50 Rat 20,411 mg/m³[15]

Summary of Health Effects:

Inhalation: Vapors may cause irritation to the respiratory tract. High concentrations could

lead to central nervous system effects such as dizziness, headache, and nausea.[15]

Skin Contact: Causes skin irritation.[15][16][17] Prolonged contact may lead to absorption in

harmful amounts.[15]

Eye Contact: May cause eye irritation.[8]

Ingestion: May be harmful if swallowed, causing gastrointestinal irritation.[8][15]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory to ensure personnel safety and experimental

integrity.

Protocol for General Handling
Risk Assessment: Before any new procedure, conduct a thorough risk assessment. Identify

potential hazards, including points of exposure and fire risk.

Engineering Controls: All handling of 1-(allyloxy)-4-bromobenzene must be conducted in a

certified chemical fume hood to control vapor exposure.

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles and a face shield.[13]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves

before each use.

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes. Use of an apron

is recommended for larger quantities.

Safe Work Practices:

Keep containers tightly closed when not in use.[16]

Avoid contact with skin, eyes, and clothing.[16]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot

surfaces.[9][10][11]

Use non-sparking tools and ground/bond all containers and receiving equipment to

prevent static discharge.[10][11]

Do not use metal spatulas or stirring bars, as metal contamination can accelerate

explosive decomposition of any peroxides present.[13]

Wash hands thoroughly after handling.[11]

Protocol for Storage
Container Labeling: Upon receipt, label the container with the date received. When first

opened, add the date opened to the label.[18][19]

Storage Conditions:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[16]

Keep containers tightly sealed and store in their original, light-resistant containers.[18][19]

Store away from direct sunlight and heat sources.[12]
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Segregation: Store separately from incompatible materials, especially strong oxidizing

agents, acids, and bases.[11]

Peroxide Management:

Due to the risk of peroxide formation, it is recommended to test for peroxides every 6-12

months after the container is opened, and always before distillation or significant heating.

[12][14]

If visual signs of peroxide formation (e.g., crystallization, discoloration, stratification) are

present, do not move or open the container.[14][18][19] Contact your institution's

Environmental Health and Safety (EHS) office immediately.

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[8][9]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[8]

Spill Response Protocol
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Control Ignition Sources: Eliminate all ignition sources (turn off equipment, extinguish

flames).

Ventilate: Ensure the area is well-ventilated, keeping fume hoods running.
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Assess the Spill:

Minor Spill (inside a fume hood): Wearing appropriate PPE, contain the spill with a non-

combustible absorbent material (e.g., sand, vermiculite, or commercial sorbent). Use non-

sparking tools to collect the absorbed material into a sealable container for hazardous

waste.

Major Spill (outside a fume hood or large volume): Evacuate the laboratory immediately.

Close the doors to the affected area, prevent re-entry, and call your institution's

emergency response number or 911.[20]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Waste Disposal: All contaminated materials (absorbents, PPE) must be disposed of as

hazardous waste.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8]

Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[16]

Specific Hazards: The liquid is flammable, and its vapors are heavier than air and may travel

to a distant ignition source and flash back.[16] Hazardous combustion products include

carbon oxides and hydrogen bromide gas.[15][16]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[9]

Visualizations of Workflows and Logic
The following diagrams illustrate key safety workflows and logical relationships for handling 1-
(allyloxy)-4-bromobenzene.
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1. Preparation & Planning

Risk Assessment for Procedure

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

2. Chemical Handling

Work in Chemical Fume Hood Ground/Bond Equipment Eliminate Ignition Sources

3. Post-Handling

Decontaminate Glassware & Surfaces

Segregate Hazardous Waste

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Diagram 1: A generalized workflow for the safe handling of 1-(allyloxy)-4-bromobenzene.
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Spill Occurs

Assess Situation
Is it a Major Spill?

(Large volume, outside hood, fire risk)

YES: Major Spill

 Yes 

NO: Minor Spill

 No 
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Alert others, close doors
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Call Emergency Response
(EHS / 911)
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Contain Spill with
Non-Combustible Absorbent
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Non-Sparking Tools
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Diagram 2: Decision tree for an emergency spill response.
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Identified Hazards (from Analog)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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